Cas no 922485-71-0 (ethyl 2-1-(4-methoxybenzenesulfonyl)piperidine-4-amido-4H,5H,6H-cyclopentabthiophene-3-carboxylate)

• Product Name: ethyl 2-1-(4-methoxybenzenesulfonyl)piperidine-4-amido-4H,5H,6H-cyclopentabthiophene-3-carboxylate
• CAS No: 922485-71-0
• MF: C₂₃H₂₈N₂O₆S₂
• MW: 492.6082239151
• CID: 5448075
• PubChem ID: 41833879
• Update Time: 2025-08-05

ethyl 2-1-(4-methoxybenzenesulfonyl)piperidine-4-amido-4H,5H,6H-cyclopentabthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[[1-(4-methoxyphenyl)sulfonylpiperidine-4-carbonyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• 922485-71-0
• F2969-0738
• ethyl 2-(1-((4-methoxyphenyl)sulfonyl)piperidine-4-carboxamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• VU0492398-1
• ethyl 2-[1-(4-methoxybenzenesulfonyl)piperidine-4-amido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate
• AKOS024478783
• ethyl 2-1-(4-methoxybenzenesulfonyl)piperidine-4-amido-4H,5H,6H-cyclopentabthiophene-3-carboxylate

• Inchi： 1S/C23H28N2O6S2/c1-3-31-23(27)20-18-5-4-6-19(18)32-22(20)24-21(26)15-11-13-25(14-12-15)33(28,29)17-9-7-16(30-2)8-10-17/h7-10,15H,3-6,11-14H2,1-2H3,(H,24,26)
• InChI Key： XYAUDKUIYQEDIL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(N1CCC(C(NC2=C(C(=O)OCC)C3=C(CCC3)S2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 492.13887896g/mol
• Monoisotopic Mass: 492.13887896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 800
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 139Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on ethyl 2-1-(4-methoxybenzenesulfonyl)piperidine-4-amido-4H,5H,6H-cyclopentabthiophene-3-carboxylate

Ethyl 2-1-(4-Methoxybenzenesulfonyl)piperidine-4-amido-4H,5H,6H-cyclopentabthiophene-3-carboxylate (CAS No. 922485-71-0): An Overview

Ethyl 2-1-(4-methoxybenzenesulfonyl)piperidine-4-amido-4H,5H,6H-cyclopentabthiophene-3-carboxylate (CAS No. 922485-71-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications.

The molecular structure of ethyl 2-1-(4-methoxybenzenesulfonyl)piperidine-4-amido-4H,5H,6H-cyclopentabthiophene-3-carboxylate is composed of a cyclopentabthiophene core, a piperidine ring, and an ethyl ester group. The presence of the 4-methoxybenzenesulfonyl moiety adds to the compound's complexity and influences its reactivity and stability. The cyclopentabthiophene scaffold is particularly noteworthy due to its potential for conjugation and electronic properties, making it a valuable component in the design of advanced materials and pharmaceuticals.

Recent research findings have highlighted the potential of this compound in various applications. For instance, studies have shown that ethyl 2-1-(4-methoxybenzenesulfonyl)piperidine-4-amido-4H,5H,6H-cyclopentabthiophene-3-carboxylate exhibits promising antimicrobial and antiviral properties. These activities are attributed to the compound's ability to disrupt microbial cell membranes and inhibit viral replication processes. Additionally, its anti-inflammatory effects have been observed in preclinical models, suggesting its potential as a therapeutic agent for inflammatory diseases.

In the realm of materials science, ethyl 2-1-(4-methoxybenzenesulfonyl)piperidine-4-amido-4H,5H,6H-cyclopentabthiophene-3-carboxylate has been explored for its use in organic electronics. The conjugated nature of the cyclopentabthiophene core makes it an excellent candidate for applications in organic photovoltaics (OPVs) and organic field-effect transistors (OFETs). Research has demonstrated that this compound can enhance the charge transport properties and photovoltaic performance of organic devices when used as a component in active layers or as a dopant.

The synthesis of ethyl 2-1-(4-methoxybenzenesulfonyl)piperidine-4-amido-4H,5H,6H-cyclopentabthiophene-3-carboxylate involves several steps, including the formation of the cyclopentabthiophene core through cyclization reactions and the subsequent functionalization with the piperidine and sulfonyl groups. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. For example, one common approach involves the use of palladium-catalyzed cross-coupling reactions to construct the complex molecular framework.

From a pharmacological perspective, ethyl 2-1-(4-methoxybenzenesulfonyl)piperidine-4-amido-4H,5H,6H-cyclopentabthiophene-3-carboxylate has shown potential as a lead compound for drug development. Its ability to modulate specific biological pathways makes it an attractive target for further optimization through structure-based drug design. Computational methods such as molecular docking and molecular dynamics simulations have been employed to predict the binding modes and interactions of this compound with target proteins.

Moreover, the biocompatibility and toxicity profile of ethyl 2-1-(4-methoxybenzenesulfonyl)piperidine-4-amido-4H,5H,6H-cyclopentabthiophene-3-carboxylate have been evaluated in various assays. Preclinical studies have indicated that this compound exhibits low toxicity at therapeutic concentrations, which is a crucial factor for its potential use in clinical settings. However, further research is needed to fully understand its long-term effects and to optimize its pharmacokinetic properties.

In conclusion, ethyl 2-1-(4-methoxybenzenesulfonyl)piperidine-4-amido-4H,5H,6H-cyclopentabthiophene-3-carboxylate (CAS No. 922485-71-0) represents a promising molecule with diverse applications in both medicinal chemistry and materials science. Its unique structural features and multifaceted biological activities make it an exciting area of ongoing research. As more studies are conducted to explore its full potential, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovations.